3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)propanamide

• IUPAC Name: 3-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-[2-(cyclohexen-1-yl)ethyl]propanamide
• InChI: InChI=1S/C20H29N5O2/c1-20(2,3)25-18-16(13-23-25)19(27)24(14-22-18)12-10-17(26)21-11-9-15-7-5-4-6-8-15/h7,13-14H,4-6,8-12H2,1-3H3,(H,21,26)
• InChI Key: GFJQLJSQNQDYFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CCC(=O)NCCC3=CCCCC3
• Molecular Formula: C20H29N5O2
• Molecular Weight: 371.5 g/mol

Description

3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C20H29N5O2 and its molecular weight is 371.485. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of pyrazolopyrimidin derivatives, including compounds structurally related to the specified chemical, involves innovative techniques such as microwave irradiative cyclocondensation. These methods aim to improve efficiency and yield, demonstrating the compound's relevance in chemical synthesis research. For instance, studies have focused on synthesizing pyrimidine linked pyrazole heterocyclics, highlighting their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020). Additionally, research into pyrazolopyrimidin derivatives has shown their potential as anticancer and anti-5-lipoxygenase agents, further underscoring the compound's versatility in medicinal chemistry (Rahmouni et al., 2016).

Biological Activities

The compound and its derivatives have been evaluated for various biological activities. For example, novel pyrazolopyrimidines derivatives have shown promising results as anticancer and anti-inflammatory agents, indicating potential therapeutic applications (Rahmouni et al., 2016). The antimicrobial activity of novel pyrazolo[3,4-d]pyrimidin derivatives has also been documented, with compounds exhibiting significant effects against bacterial and fungal strains, suggesting their use in developing new antimicrobial agents (Khobragade et al., 2010).

Enzymatic Activity Enhancement

Further research into pyrazolopyrimidinyl keto-esters has revealed their potential to enhance enzymatic activity, particularly cellobiase, highlighting the compound's utility in biochemical research and its potential application in biotechnology (Abd & Awas, 2008).